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An Application Guide for the Extraction of Polychlorinated Biphenyl (PCB) Congener 168 from

Biological Tissues

Abstract
This comprehensive application note provides detailed protocols and technical insights for the

robust extraction of Polychlorinated Biphenyl (PCB) congener 168 (2,3',4,4',5',6-
Hexachlorobiphenyl) from various biological tissue samples. Recognizing the analytical

challenges posed by complex, lipid-rich matrices, this guide presents two field-proven

methodologies: Accelerated Solvent Extraction (ASE®) with integrated cleanup and a

streamlined QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) protocol. The

document is designed for researchers, analytical chemists, and toxicologists requiring reliable,

high-recovery methods for environmental monitoring, food safety analysis, and toxicological

studies. Each protocol is explained with a focus on the underlying scientific principles, ensuring

both methodological accuracy and a deep understanding of the experimental choices.
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Introduction: The Challenge of PCB 168 in
Biological Matrices
Polychlorinated Biphenyls (PCBs) are a class of persistent organic pollutants (POPs) that,

despite being banned from production in many countries, continue to pose a significant

environmental and health risk.[1] Their chemical stability and lipophilic nature lead to

bioaccumulation in the fatty tissues of organisms and biomagnification through the food web.[1]

PCB 168, a hexachlorobiphenyl congener, is a compound of interest in many monitoring

programs.[2] The primary analytical challenge in quantifying PCB 168 in biological tissues (e.g.,

fish, adipose tissue, liver) is its co-extraction with large quantities of lipids. These lipids can

interfere with chromatographic analysis, mask the analyte signal, and damage analytical

instrumentation. Therefore, the success of any analytical method hinges on the efficiency of the

extraction process and the subsequent removal of these interfering lipid matrices.[3] This guide

details methods designed to overcome these specific challenges.

Foundational Principles: Sample Preparation and
Lipid Removal
Effective sample preparation is the cornerstone of accurate PCB analysis. The goal is to create

a homogenous sample with a large surface area to ensure efficient interaction with the

extraction solvent.

Homogenization & Drying: Biological tissues must first be thoroughly homogenized. For solid

tissues, this is typically achieved using a high-speed blender or homogenizer with non-

corrosive stainless steel implements to prevent cross-contamination.[4] A critical decision is

whether to extract the wet tissue or to dry it first.

Drying with a Desiccant: Mixing the homogenized wet tissue with a desiccant like anhydrous

sodium sulfate or diatomaceous earth (DE) is a widely accepted practice.[5][6] This approach

binds water, creating a free-flowing powder that prevents clumping and improves solvent

penetration during extraction. This method is generally preferred over freeze-drying as it

minimizes the potential for volatilization losses of more volatile PCB congeners and reduces

the risk of laboratory contamination.[5]
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Freeze-Drying (Lyophilization): While this method effectively removes water, it can

sometimes lead to lower recoveries of PCBs. This may be due to the analytes becoming

more tightly bound or occluded within the dried matrix structure.[5][7]

Lipid Removal (Cleanup): The selection of a cleanup technique is as critical as the initial

extraction. The choice depends on the lipid content of the tissue and the desired throughput.

Adsorbent-Based Cleanup: Materials like Florisil, alumina, and silica gel are used in

chromatography columns or during in-cell extraction to retain lipids while allowing the less

polar PCBs to pass through.[8][9] Sulfuric acid-impregnated silica is particularly effective at

destroying lipids.

Gel Permeation Chromatography (GPC): This technique separates molecules based on size.

It is highly effective at removing large lipid molecules from the smaller PCB analytes but can

be time-consuming and require significant solvent volumes.[10]

Method Selection: A Comparative Overview
Two primary methods are detailed below, offering a choice between automation and high-

throughput efficiency.
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Feature
Accelerated Solvent

Extraction (ASE)
QuEChERS

Principle
Pressurized liquid extraction at

elevated temperatures.[11]

Acetonitrile extraction followed

by salting out and dispersive

SPE cleanup.[3]

Throughput
Moderate to High (automated

sequential processing).[12]

Very High (parallel processing

of many samples).[13][14]

Solvent Usage
Low to Moderate (typically 15-

40 mL per sample).[15]

Low (typically 10-15 mL per

sample).[16]

Automation
Fully automated extraction

process.[17]
Manual or semi-automated.

Key Advantage

High efficiency and

automation; allows for in-cell

cleanup to combine extraction

and lipid removal.[15]

Fast, simple, low cost, and

effective for a wide range of

matrices.[16]

Best Suited For

Laboratories with a need for

high-reproducibility, automated

extractions, and handling

complex, high-lipid samples.

High-throughput screening,

laboratories with limited

automation, and cost-sensitive

projects.

Protocol 1: Accelerated Solvent Extraction (ASE)
with In-Cell Cleanup
This method leverages elevated temperature and pressure to increase the speed and efficiency

of the extraction process, as outlined in U.S. EPA Method 3545A.[6][11] By incorporating an

adsorbent like alumina or Florisil directly into the extraction cell, lipid removal occurs

simultaneously with extraction, dramatically reducing sample handling time.[15][17]

Workflow Diagram: ASE with In-Cell Cleanup
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Sample Preparation

ASE Cell Packing & Extraction

Post-Extraction

1. Homogenize ~5g
Wet Tissue

2. Mix with 1:4 ratio of
Diatomaceous Earth

3. Spike with
13C-PCB Surrogate

4. Place Filter in
Extraction Cell

5. Add Layer of
Activated Alumina

6. Transfer Sample
Mixture to Cell

7. Automated Extraction
(Hexane/DCM)

8. Concentrate Extract
under Nitrogen

9. Solvent Exchange
to Hexane

10. Analysis by
GC-MS/MS

 

Extraction & Partitioning

Dispersive SPE Cleanup

Final Preparation

1. 2g Homogenized Tissue
in 50mL Tube

2. Add Surrogate
& 10mL Acetonitrile

3. Vortex 1 min

4. Add MgSO4 & NaCl
(QuEChERS Salts)

5. Vortex 1 min

6. Centrifuge 5 min

7. Transfer 6mL of
Acetonitrile Supernatant

8. Add to dSPE Tube
(PSA/C18/MgSO4)

9. Vortex 1 min

10. Centrifuge 5 min

11. Transfer Supernatant
to Vial

12. Evaporate & Reconstitute
in Hexane

13. Analysis by
GC-MS/MS

Click to download full resolution via product page

Caption: High-throughput QuEChERS workflow for PCB 168 extraction.
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Step-by-Step Methodology
A. Materials and Reagents

50 mL polypropylene centrifuge tubes

15 mL dSPE centrifuge tubes containing:

900 mg anhydrous Magnesium Sulfate (MgSO₄)

150 mg Primary Secondary Amine (PSA)

150 mg C18 sorbent

High-purity solvents: Acetonitrile, n-Hexane

Anhydrous Magnesium Sulfate (MgSO₄)

Sodium Chloride (NaCl)

PCB 168 analytical standard

13C-labeled PCB surrogate standard

High-speed centrifuge

Nitrogen evaporation system

B. Extraction and Partitioning

Weigh 2 grams of homogenized tissue into a 50 mL centrifuge tube.

Add a 13C-labeled PCB surrogate standard.

Add 10 mL of acetonitrile to the tube.

Cap and vortex vigorously for 1 minute to ensure thorough mixing and initial extraction.
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Add 4 g of anhydrous MgSO₄ and 1 g of NaCl. The MgSO₄ absorbs water, while the NaCl

enhances the partitioning of PCBs into the acetonitrile layer. [3]6. Immediately cap and

vortex for 1 minute.

Centrifuge at 4000 rpm for 5 minutes to separate the organic and aqueous/solid layers. [14]

C. Dispersive SPE (dSPE) Cleanup

Carefully transfer a 6 mL aliquot of the upper acetonitrile layer into the 15 mL dSPE tube.

The PSA sorbent removes fatty acids and other polar interferences, while the C18 sorbent

removes remaining nonpolar interferences like lipids. [13]3. Cap and vortex for 1 minute.

Centrifuge at 4000 rpm for 5 minutes.

D. Final Extract Preparation

Transfer the final supernatant to a clean vial.

Evaporate the extract to dryness under a gentle stream of nitrogen.

Reconstitute the residue in 1 mL of n-hexane for GC-MS analysis.

Quality Control and Method Validation
For both protocols, a robust quality control system is essential for generating trustworthy and

defensible data.

Method Blank: An empty sample vessel carried through the entire analytical process to

check for contamination.

Surrogate Standards: As described in the protocols, a labeled compound (e.g., 13C-PCB)

should be added to every sample before extraction. Recoveries should typically fall within a

70-130% range to ensure the method is performing correctly for that specific sample. [5]*

Matrix Spike: A known quantity of PCB 168 is added to a real sample before extraction to

assess matrix effects and method accuracy.

Certified Reference Material (CRM): Whenever possible, a CRM of a similar matrix (e.g., fish

tissue) with a certified concentration of PCBs should be analyzed to validate the overall
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accuracy of the method. [12]

Conclusion
The successful extraction of PCB 168 from biological tissues is achievable through systematic

and validated methodologies. The Accelerated Solvent Extraction (ASE) with in-cell cleanup

offers a highly efficient, automated, and reproducible solution ideal for laboratories prioritizing

automation and dealing with highly complex matrices. The QuEChERS method provides an

excellent, cost-effective alternative that delivers high throughput and simplicity without

compromising on recovery for many sample types. The choice between these methods will

depend on the specific laboratory's sample load, available instrumentation, and project goals.

Both protocols, when coupled with appropriate quality control measures, provide a solid

foundation for the accurate quantification of PCB 168 in challenging biological samples.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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